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Introduction
Azaspirene is a fungal metabolite originally isolated from Neosartorya sp. that has garnered

significant interest in the scientific community due to its potent anti-angiogenic properties.[1][2]

As a novel angiogenesis inhibitor, it presents a promising scaffold for the development of new

therapeutic agents, particularly in oncology. This technical guide provides a comprehensive

overview of the core physicochemical properties of Azaspirene, detailed experimental

protocols for their determination, and an illustrative representation of its mechanism of action

within the Vascular Endothelial Growth Factor (VEGF) signaling pathway.

Core Physicochemical Data
The fundamental physicochemical properties of Azaspirene are summarized in the tables

below. This information is crucial for its handling, formulation, and interpretation of its biological

activity.

Table 1: General and Structural Information for
Azaspirene
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Property Value Source

IUPAC Name

(5S,8R,9R)-8-benzyl-2-

[(1E,3E)-hexa-1,3-dienyl]-8,9-

dihydroxy-3-methyl-1-oxa-7-

azaspiro[4.4]non-2-ene-4,6-

dione

PubChem CID: 11089957[3]

Molecular Formula C₂₁H₂₃NO₅ PubChem CID: 11089957[3]

Molecular Weight 369.4 g/mol PubChem CID: 11089957[3]

CAS Number 461644-34-8 PubChem CID: 11089957[3]

Table 2: Experimentally Determined and Computed
Physicochemical Properties of Azaspirene

Property Value Method Source

Melting Point

Not reported in

publicly available

literature.

- -

Boiling Point

Not reported in

publicly available

literature.

- -

pKa

Not reported in

publicly available

literature.

- -

Solubility

Soluble in Methanol

(MeOH) and Dimethyl

Sulfoxide (DMSO).

Insoluble in Water.

Qualitative Solubility

Assay
Asami et al., 2002

logP (XLogP3-AA) 2.3 Computed
PubChem CID:

11089957[3]

Experimental Protocols
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The following sections detail the standard methodologies for determining the key

physicochemical properties of a compound like Azaspirene.

Melting Point Determination (Capillary Method)
The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting

range typically signifies a pure compound, whereas a broad melting range suggests the

presence of impurities.[4]

Protocol:

Sample Preparation: A small amount of the dry, powdered Azaspirene is loaded into a

capillary tube, which is sealed at one end. The sample is packed to a height of 2-3 mm by

tapping the tube.[4][5][6]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or an oil bath and a thermometer or a digital temperature sensor.[4][7]

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure

accurate temperature measurement.[4]

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the

completion of melting) are recorded. This range is the melting point of the substance.[4][7]

Solubility Determination (Qualitative and Quantitative)
Solubility is a fundamental property that influences a drug's absorption, distribution, and

formulation.

Qualitative Protocol:

A small, measured amount of Azaspirene (e.g., 1-5 mg) is added to a test tube containing a

specific volume of the solvent to be tested (e.g., 1 mL of water, methanol, DMSO).[8][9]

The mixture is vortexed or agitated vigorously for a set period.[10]
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Visual inspection is used to determine if the compound has completely dissolved (soluble),

partially dissolved, or remained undissolved (insoluble).[9]

Quantitative Protocol (Shake-Flask Method):

An excess amount of Azaspirene is added to a known volume of the solvent in a sealed

flask.

The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

The concentration of Azaspirene in the filtrate is determined using a suitable analytical

method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

This concentration represents the solubility of the compound in that solvent at that

temperature.

logP Determination (Shake-Flask Method)
The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which

is a critical determinant of its pharmacokinetic properties.

Protocol:

Phase Preparation: n-Octanol and a suitable aqueous buffer (e.g., phosphate-buffered

saline, pH 7.4) are mutually saturated by shaking them together and allowing the phases to

separate.[11][12]

Partitioning: A known amount of Azaspirene is dissolved in one of the phases (usually the

one in which it is more soluble). This solution is then mixed with a known volume of the other

phase in a separatory funnel or vial.

Equilibration: The mixture is shaken vigorously for a set period to allow for the partitioning of

Azaspirene between the two phases and then left to stand for the phases to separate

completely.[11]
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Analysis: The concentration of Azaspirene in both the n-octanol and aqueous phases is

determined using an appropriate analytical technique (e.g., HPLC, UV-Vis Spectroscopy).

[12]

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of

Azaspirene in the n-octanol phase to its concentration in the aqueous phase. The logP is

the base-10 logarithm of this value.

pKa Determination (Potentiometric Titration)
The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) and is a

measure of the strength of an acid in solution. It is a critical parameter for understanding a

drug's ionization state at different physiological pH values.

Protocol:

Sample Preparation: A precise amount of Azaspirene is dissolved in a suitable solvent, often

a mixture of water and a co-solvent like methanol or DMSO for poorly water-soluble

compounds.[13][14]

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer.[13][14]

Titration: A standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) is

added to the Azaspirene solution in small, precise increments.[13][14]

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the inflection point of this curve, which corresponds to the pH at

which half of the compound is in its ionized form.[13][15]

Mechanism of Action: Inhibition of VEGF Signaling
Azaspirene exerts its anti-angiogenic effects by targeting the Vascular Endothelial Growth

Factor (VEGF) signaling pathway. Specifically, it has been shown to inhibit the activation of
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Raf-1, a key downstream kinase in this cascade, without affecting the activation of the VEGF

receptor 2 (VEGFR2) itself.[2]

The following diagram illustrates the simplified VEGF signaling pathway and the point of

inhibition by Azaspirene.

VEGF VEGFR2 PLCγ PKC Ras

Raf-1 MEK ERK Cell Proliferation,
Migration, Survival

Azaspirene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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